1-(5-Methyl-1,2,4,5-tetrahydro-3-benzazepin-3-yl)prop-2-en-1-one

• IUPAC Name: 1-(5-methyl-1,2,4,5-tetrahydro-3-benzazepin-3-yl)prop-2-en-1-one
• InChI: InChI=1S/C14H17NO/c1-3-14(16)15-9-8-12-6-4-5-7-13(12)11(2)10-15/h3-7,11H,1,8-10H2,2H3
• InChI Key: DCQUFSJYWHYDIN-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCC2=CC=CC=C12)C(=O)C=C
• Molecular Formula: C14H17NO
• Molecular Weight: 215.29 g/mol

Description

The compound is a derivative of benzazepine, a type of organic compound consisting of a benzene ring fused to an azepine ring. Benzazepines and their derivatives are known to exhibit a variety of biological activities.

Synthesis Analysis

While specific synthesis methods for this compound were not found, benzazepines can generally be synthesized through cyclization to form a C–N or C–C bond, the Beckmann rearrangement, the Schmidt rearrangement, heterocyclic ring expansion, and other methods.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of a benzazepine core could influence its solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical activity of the compound. For example, some benzazepines are known to act as receptor antagonists in the nervous system.

Future Directions

The future directions for research on this compound would depend on its biological or chemical activity. Given the known activities of benzazepines, potential areas of interest could include medicinal chemistry, drug discovery, and synthetic methodology.